Cas no 150433-17-3 (5-(2,4-Dimethoxyphenyl)-1H-pyrazole)

• Product Name: 5-(2,4-Dimethoxyphenyl)-1H-pyrazole
• CAS No: 150433-17-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD02091529
• CID: 91913
• PubChem ID: 15859649
• Update Time: 2025-05-23

5-(2,4-Dimethoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIMETHOXYPHENYL)-1H-PYRAZOLE
• 2,4-dimethoxy-1-pyrazol-3-ylbenzene
• 5-(2,4-dimethoxyphenyl)-1H-pyrazole
• MFCD02091529
• HEQGATYGFKDZIA-UHFFFAOYSA-N
• SCHEMBL15657901
• DTXSID60578932
• AKOS009463144
• 3-(2,4-Dimethoxyphenyl)pyrazole
• 1H-Pyrazole, 3-(2,4-dimethoxyphenyl)-
• 150433-17-3
• FT-0729535
• A884163
• AS-63431
• 5-(2,4-Dimethoxyphenyl)-1H-pyrazole

• MDL： MFCD02091529
• Inchi： 1S/C11H12N2O2/c1-14-8-3-4-9(11(7-8)15-2)10-5-6-12-13-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： HEQGATYGFKDZIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1=CC=NN1)OC

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.171
• Boiling Point: 369.4°C at 760 mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.564
• PSA: 47.14000
• LogP: 2.09390
• Solubility: Not determined

Additional information on 5-(2,4-Dimethoxyphenyl)-1H-pyrazole

5-(2,4-Dimethoxyphenyl)-1H-pyrazole: A Comprehensive Overview

The compound 5-(2,4-Dimethoxyphenyl)-1H-pyrazole (CAS No. 150433-17-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted phenyl group. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its stability and reactivity, making it a valuable component in organic synthesis. The 2,4-dimethoxyphenyl substituent further enhances the compound's properties by introducing electron-donating groups that influence its electronic behavior and reactivity.

Recent studies have highlighted the importance of 5-(2,4-Dimethoxyphenyl)-1H-pyrazole in the development of advanced materials. For instance, researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The compound's ability to act as a ligand in these systems has been extensively studied, with findings published in leading journals such as *Chemical Communications* and *Journal of the American Chemical Society*.

In addition to its role in materials science, 5-(2,4-Dimethoxyphenyl)-1H-pyrazole has also gained attention in medicinal chemistry. Its structure makes it an ideal candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents. Recent research has demonstrated that this compound exhibits promising biological activity against various cancer cell lines. For example, a study published in *Bioorganic & Medicinal Chemistry* reported that 5-(2,4-Dimethoxyphenyl)-1H-pyrazole derivatives showed selective cytotoxicity against human breast cancer cells, suggesting potential applications in chemotherapy.

The synthesis of 5-(2,4-Dimethoxyphenyl)-1H-pyrazole has been optimized through various methodologies. Traditional approaches involve the condensation of hydrazines with carbonyl compounds under specific reaction conditions. However, recent advancements have introduced more efficient routes using microwave-assisted synthesis and catalytic systems. These methods not only improve reaction yields but also reduce reaction times, making the compound more accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been evaluated in recent studies. Findings indicate that 5-(2,4-Dimethoxyphenyl)-1H-pyrazole exhibits moderate biodegradability under aerobic conditions, making it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion, 5-(2,4-Dimethoxyphenyl)-1H-pyrazole (CAS No. 150433-17-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.